Cas no 2167407-14-7 ({4-amino(cyclopropyl)methyloxan-4-yl}methanesulfonyl fluoride)

• Product Name: {4-amino(cyclopropyl)methyloxan-4-yl}methanesulfonyl fluoride
• CAS No: 2167407-14-7
• MF: C₁₀H₁₈FNO₃S
• MW: 251.318225383759
• CID: 5796433
• PubChem ID: 165563082
• Update Time: 2025-06-08

{4-amino(cyclopropyl)methyloxan-4-yl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• {4-amino(cyclopropyl)methyloxan-4-yl}methanesulfonyl fluoride
• EN300-1577233
• 2167407-14-7
• {4-[amino(cyclopropyl)methyl]oxan-4-yl}methanesulfonyl fluoride

• Inchi： 1S/C10H18FNO3S/c11-16(13,14)7-10(3-5-15-6-4-10)9(12)8-1-2-8/h8-9H,1-7,12H2
• InChI Key： RZTAHIYIQXGDGK-UHFFFAOYSA-N
• SMILES： S(CC1(CCOCC1)C(C1CC1)N)(=O)(=O)F

Computed Properties

• Exact Mass: 251.09914277g/mol
• Monoisotopic Mass: 251.09914277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 77.8Ų

Additional information on {4-amino(cyclopropyl)methyloxan-4-yl}methanesulfonyl fluoride

Recent Advances in the Study of {4-amino(cyclopropyl)methyloxan-4-yl}methanesulfonyl Fluoride (CAS: 2167407-14-7)

The compound {4-amino(cyclopropyl)methyloxan-4-yl}methanesulfonyl fluoride (CAS: 2167407-14-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative is recognized for its potential as a covalent inhibitor, particularly in targeting serine hydrolases and other nucleophilic enzymes. Its unique structural features, including the cyclopropyl and oxan-4-yl moieties, contribute to its reactivity and selectivity, making it a promising candidate for drug discovery and chemical biology applications.

Recent studies have focused on the synthesis and optimization of {4-amino(cyclopropyl)methyloxan-4-yl}methanesulfonyl fluoride to enhance its stability and reactivity. Researchers have employed advanced techniques such as X-ray crystallography and mass spectrometry to elucidate its binding mechanisms with target enzymes. These efforts have revealed that the compound forms stable covalent adducts with active-site serine residues, thereby inhibiting enzyme activity. This property is particularly valuable in the development of targeted therapies for diseases such as cancer and neurodegenerative disorders.

In addition to its inhibitory properties, {4-amino(cyclopropyl)methyloxan-4-yl}methanesulfonyl fluoride has been explored as a chemical probe for activity-based protein profiling (ABPP). ABPP is a powerful tool for identifying and characterizing enzyme activities in complex biological systems. The compound's ability to selectively label active enzymes has enabled researchers to map enzyme networks and identify novel therapeutic targets. Recent publications highlight its utility in profiling serine hydrolases in cancer cell lines, providing insights into metabolic pathways and potential drug targets.

Despite its promising applications, challenges remain in the development of {4-amino(cyclopropyl)methyloxan-4-yl}methanesulfonyl fluoride as a therapeutic agent. Issues such as off-target reactivity and pharmacokinetic properties need to be addressed through further structural optimization. Recent work has explored the introduction of substituents to modulate reactivity and improve selectivity. Computational modeling and high-throughput screening have also been employed to identify derivatives with enhanced pharmacological profiles.

Looking ahead, the continued investigation of {4-amino(cyclopropyl)methyloxan-4-yl}methanesulfonyl fluoride and its derivatives holds great potential for advancing both basic research and clinical applications. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the compound's therapeutic potential. Future studies are expected to focus on in vivo validation, toxicity assessments, and the development of formulations suitable for clinical use.